Cas no 135319-73-2 (Epoxiconazol)

• Product Name: Epoxiconazol
• CAS No: 135319-73-2
• MF: C₁₇H₁₃ClFN₃O
• MW: 329.756026029587
• MDL: MFCD01311796
• CID: 64355
• PubChem ID: 3317081
• Update Time: 2025-06-17

Epoxiconazol Chemical and Physical Properties

Names and Identifiers

• Epoxiconazol
• (2RS, 3SR)-3-(2-chlorophenyl)-2-(4-fluorophenyl)-2-{(1H-1,2,4-triazol-1-yl)methyl}oxirane
• (2RS,3RS)-1-(3-(2-chlorophenyl)-2,3-epoxy-2-(4-fluorophenyl)propyl)-1H-1,2,4-triazole
• cis-1-((3-(2-chlorophenyl)-2-(4-fluorophenyl)oxiranyl)methyl)-1H-1,2,4-triazole
• Opus
• EPOXICONAZOL PESTANAL, 250 MG
• 1H-1,2,4-Triazole, 1-3-(2-chlorophenyl)-2-(4-fluorophenyl)oxiranylmethyl-
• rel-1-[[(2R,3S)-3-(2-chlorophenyl)-2-(4-fluorophenyl)-2-oxiranyl]methyl]- 1H-1,2,4-Triazole
• Epoxiconazole (2RS,3SR)-3-(2-chlorophenyl)-2-(4-fluorophenyl)-[(1H-1,2,4-triazol-1-yl)methyl]oxirane
• (2RS, 3SR)-3-(2-chlorophenyl)-2-(4-fluorophenyl)-2-[(1H-1, 2, 4-triazol-1-yl) methyl] oxirane
• (2RS,3RS)-1-[3-(2-chlorophenyl)-2,3-epoxy-2(4-fluorophenyl)propyl]-1H-1,2,4-triazole
• epoxiconazole
• (2RS,3SR)-1-[3-(2-chlorophenyl)-2,3-epoxy-2-(4-fluorophenyl)propyl]-1H-1,2,4-triazole
• (2RS,3RS)-1-[3-(2-chlorophenyl)-2-(4-fluorophenyl)oxiran-2-yl-methyl]-1H-1,2,4-triazole
• 1-((3-(2-chlorophenyl)-2-(4-fluorophenyl)oxiran-2-yl)methyl)-1H-1,2,4-triazole
• 2-(1,2,4-triazol-1-ylmethyl)-2-(4-fluorophenyl)-3-(2-chlorophenyl)-oxirane
• 3-(2-chloro-phenyl)-2-(4-fluoro-phenyl)-2-(1,2,4-triazol-1-yl-methyl)-oxirane
• Epoxiconazole 100 ng
• epoxyconazole
• 1-{[3-(2-chlorophenyl)-2-(4-fluorophenyl)oxiran-2-yl]methyl}-1H-1,2,4-triazole
• 135319-73-2
• CHEBI:83758
• DB-042282
• EN300-7480082
• SCHEMBL21976
• AKOS015888796
• NCGC00254849-01
• Z3234876548
• 1-[[3-(2-chlorophenyl)-2-(4-fluorophenyl)oxiran-2-yl]methyl]-1,2,4-triazole
• BCP14362
• AC-396
• DTXSID901034223
• Q27157181
• NCGC00248222-01
• 1-[[(2S,3S)-3-(2-Chlorophenyl)-2-(4-fluorophenyl)oxiran-2-yl]methyl]-1,2,4-triazole
• CHEMBL3184033
• Tox21_300947
• CAS-133855-98-8
• 106325-08-0
• NS00009136
• DTXCID9020372

• MDL： MFCD01311796
• Inchi： 1S/C17H13ClFN3O/c18-15-4-2-1-3-14(15)16-17(23-16,9-22-11-20-10-21-22)12-5-7-13(19)8-6-12/h1-8,10-11,16H,9H2
• InChI Key： ZMYFCFLJBGAQRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C2C=CC(=CC=2)F)(CN2C=NC=N2)O1

Computed Properties

• Exact Mass: 329.07300
• Monoisotopic Mass: 329.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.2A^2
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 463.1±55.0 °C at 760 mmHg
• Flash Point: 233.9±31.5 °C
• Refractive Index: 1.659
• PSA: 43.24000
• LogP: 3.73760
• Vapor Pressure: No data available

Epoxiconazol Security Information

• Signal Word：Danger
• Hazard Statement： H351 H360Df H411
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077
• Safety Instruction： H351 H360Df H411
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Epoxiconazol

Comprehensive Overview of Epoxiconazol (CAS No. 135319-73-2): Properties, Applications, and Industry Insights

Epoxiconazol (CAS No. 135319-73-2) is a systemic triazole fungicide widely recognized for its efficacy in protecting crops against fungal pathogens. As a member of the azole chemical class, it inhibits ergosterol biosynthesis, disrupting fungal cell membrane formation. This mechanism has made it a cornerstone in modern agriculture, particularly for cereals, fruits, and vegetables. With growing global emphasis on sustainable farming and crop yield optimization, Epoxiconazol remains a subject of research for its balanced potency and environmental profile.

The compound’s molecular structure (C₁₇H₁₃ClFN₃O) features an epoxide group, contributing to its stability and bioavailability. Recent studies highlight its role in addressing resistance management in pathogens, a critical concern for farmers combating evolving fungal strains. Regulatory agencies worldwide have evaluated Epoxiconazol’s safety, with approvals often contingent on adherence to application guidelines to minimize ecological impact.

Innovative formulations combining Epoxiconazol with other fungicidal agents are gaining traction, offering broader-spectrum protection. Industry trends also reflect interest in precision agriculture technologies to optimize dosing, reducing waste while maintaining efficacy. Environmental monitoring data suggests that proper use aligns with pollinator protection initiatives, a key focus for stakeholders.

From a commercial perspective, Epoxiconazol markets are influenced by regional climate change patterns, as shifting weather conditions alter fungal pressure. Manufacturers emphasize product stewardship, providing training on safe handling and storage. Analytical methods for detecting residues, such as HPLC-MS/MS, continue to evolve, ensuring compliance with maximum residue limits (MRLs).

Research into Epoxiconazol’s degradation pathways reveals insights into soil metabolism and hydrolysis rates, addressing questions about its environmental persistence. The compound’s role in integrated pest management (IPM) systems underscores its compatibility with biological controls, meeting demand for reduced-chemical strategies. As global food security challenges grow, Epoxiconazol’s contribution to crop protection remains vital.

Emerging discussions explore Epoxiconazol’s potential synergies with biostimulants, aiming to enhance plant health beyond pathogen control. Such advancements align with consumer preferences for sustainable produce and transparent supply chains. With ongoing patent expirations, generic alternatives are entering markets, emphasizing cost-effectiveness without compromising performance.

In conclusion, Epoxiconazol (CAS No. 135319-73-2) exemplifies the intersection of agrochemical innovation and ecological responsibility. Its adaptability to evolving agricultural practices ensures relevance in discussions about food security, climate resilience, and technological integration in farming. Future developments will likely focus on formulation refinements and ecological impact assessments, solidifying its role in global agriculture.